Cas no 2137698-21-4 (3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride)

• Product Name: 3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride
• CAS No: 2137698-21-4
• MF: C₇H₁₄FNO₂S
• MW: 195.254964351654
• CID: 5793434
• PubChem ID: 165745328
• Update Time: 2025-10-29

3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137698-21-4
• 3-(pyrrolidin-1-yl)propane-1-sulfonyl fluoride
• EN300-728586
• 3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride

• Inchi： 1S/C7H14FNO2S/c8-12(10,11)7-3-6-9-4-1-2-5-9/h1-7H2
• InChI Key： BJCMKODOAVUIGU-UHFFFAOYSA-N
• SMILES： S(CCCN1CCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 195.07292802g/mol
• Monoisotopic Mass: 195.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride

Introduction to 3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride (CAS No. 2137698-21-4)

3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, identified by the chemical abstracts service number CAS No. 2137698-21-4, belongs to the class of sulfonyl fluorides, which are widely recognized for their role as key intermediates in the synthesis of various bioactive molecules. The presence of a pyrrolidinyl moiety in its structure imparts specific chemical reactivity and stability, making it a valuable tool in medicinal chemistry and drug development.

The compound’s molecular structure consists of a propane backbone substituted with a pyrrolidin-1-yl group and a sulfonyl fluoride functional group at the terminal carbon. This configuration allows for facile modifications and derivatization, enabling researchers to explore its potential in creating novel therapeutic agents. The sulfonyl fluoride group is particularly noteworthy as it can undergo nucleophilic substitution reactions, making it an excellent candidate for introducing diverse functional groups into target molecules.

In recent years, there has been a growing interest in sulfonyl fluorides due to their ability to enhance the bioavailability and metabolic stability of drug candidates. Studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, which is crucial for the development of effective pharmaceuticals. The pyrrolidin-1-yl ring, on the other hand, is known for its ability to mimic secondary amine functionalities found in many biologically active molecules, thereby facilitating the design of peptidomimetics and other small-molecule inhibitors.

One of the most compelling applications of 3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride is in the field of protease inhibition. Proteases are enzymes that play critical roles in various biological processes, including signal transduction, inflammation, and viral replication. By designing inhibitors that target these enzymes, researchers can develop treatments for a wide range of diseases, such as cancer, infectious diseases, and autoimmune disorders. The unique reactivity of the sulfonyl fluoride group allows for the creation of potent and selective protease inhibitors that can modulate disease pathways effectively.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for incorporating 3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride into complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce this scaffold into larger polycyclic systems, expanding its utility in drug discovery. Additionally, computational modeling techniques have been utilized to predict the binding modes of this compound with target proteins, aiding in the rational design of next-generation inhibitors.

The pharmaceutical industry has also explored the use of 3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride as a building block for peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while offering improved pharmacological properties such as enhanced stability and oral bioavailability. The combination of the pyrrolidin-1-yl and sulfonyl fluoride moieties provides a versatile platform for creating such mimetics, which are increasingly recognized as promising candidates for therapeutic intervention.

In conclusion, 3-(Pyrrolidin-1-yl)propane-1-sulfonyl fluoride (CAS No. 2137698-21-4) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to design novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in addressing complex biological challenges is likely to grow further.